![molecular formula C16H15NO2 B026457 5-Methyl-3,4-diphenyl-4,5-dihydroisoxazol-5-OL CAS No. 181696-73-1](/img/structure/B26457.png)
5-Methyl-3,4-diphenyl-4,5-dihydroisoxazol-5-OL
Overview
Description
Synthesis Analysis
The synthesis of isoxazole derivatives involves various strategies, including 1,3-dipolar cycloaddition reactions. For instance, the synthesis of 3-substituted 5-(tributylstannyl)isoxazoles through 1,3-dipolar cycloaddition of ethynyltributylstannane with nitrile oxides generated in situ demonstrates a method for introducing substituents into the isoxazole ring, yielding good yields and demonstrating the versatility of isoxazole chemistry (Kondo et al., 1989).
Molecular Structure Analysis
The crystal structure of related compounds, such as 5-diacetylamino-3,4-diphenylisoxazole, has been elucidated using X-ray diffraction, revealing orthorhombic crystals and providing detailed bond lengths and angles that highlight the planar nature of the isoxazole ring and its substituents. These structural insights are crucial for understanding the chemical behavior and reactivity of the molecule (Simon et al., 1974).
Chemical Reactions and Properties
Isoxazole derivatives engage in a variety of chemical reactions, reflecting their rich chemistry. For example, the reaction of 3,5-diphenyl-1,2,4-dithiazol-1-ium perchlorate with active methylenes leads to the formation of heterocycles like 4-hydroxy and 4-mercaptopyrimidine derivatives, demonstrating the reactivity of the isoxazole ring towards nucleophilic attack (Shibuya, 1984).
Physical Properties Analysis
The physical properties of isoxazole derivatives can be influenced by their molecular structure. For instance, the stability and crystalline form of the compounds can be affected by the nature and position of substituents on the isoxazole ring, as seen in the study of pi-extended ethynyl- and butadiynyl-2,5-diphenyl-1,3,4-oxadiazole derivatives (Wang et al., 2006).
Chemical Properties Analysis
The chemical properties, such as reactivity and selectivity in reactions, of isoxazole derivatives are closely linked to their molecular structure. The synthesis of 4,5-diphenyl-4-isoxazolines as novel inhibitors of cyclooxygenase-2 highlights the application of isoxazole chemistry in designing molecules with specific biological activities (Habeeb et al., 2001).
Scientific Research Applications
Synthesis of Terminal Butadiynyl-2,5-Diphenyl-1,3,4-Oxadiazole Derivatives : This compound is used in synthesizing derivatives with structural and optoelectronic properties, beneficial in molecular wire construction (Wang, Pålsson, Batsanov, & Bryce, 2006).
Agricultural Applications : In agriculture, 4,5-Dihydroisoxazoles, including variants of the compound, have shown effectiveness against root-knot nematodes and reduced the number of galls and eggs in tomato roots (Fráguas et al., 2020).
Synthesis of Enantiomers of 4,5-Dihydroisoxazole-5-Carboxylic Acids : This compound is used in synthesizing enantiopure 4,5-dihydroisoxazole-5-carboxylic acids, a process essential in creating specific enantiomers for research and pharmaceutical applications (Ros et al., 2005).
Preparation of Various Compounds : 5-Aryl-5-methyl-4,5-dihydroisoxazoles, related to the queried compound, are used in preparing diverse compounds for chemical studies (Walters et al., 2003).
Medical Research - COX-2 Inhibitors : A variant, 4,5-Diphenyl-4-isoxazolines with a C-3 Me substituent, has been identified as a potent and selective COX-2 inhibitor, showing significant analgesic and antiinflammatory activities (Habeeb, Rao, & Knaus, 2001).
Antidiarrheal Agents : 5-Methyl-3,4-diphenyl-4,5-dihydroisoxazol-5-OL itself has been identified as a novel series of antidiarrheal agents, exhibiting low analgesic activity (Adelstein, Yen, Dajani, & Bianchi, 1976).
Antiprotozoal and Cytotoxic Activities : The compound exhibits in vitro antiprotozoal and cytotoxic activities, suggesting potential use in medical research (Dürüst et al., 2013).
Organic Light-Emitting Diodes (OLEDs) : Derivatives like 2-Methyl-5-(penta(9-carbazolyl)phenyl)-1,3,4-oxadiazole are used as emitters in OLEDs with significant efficiency (Cooper et al., 2022).
Antimicrobial, Anti-Inflammatory, and Analgesic Activities : Some isoxazolyl derivatives have shown significant antimicrobial activity, as well as potent anti-inflammatory and analgesic activities, comparable to standard drugs (Rajanarendar et al., 2012).
Antidepressant Activities : Related compounds like 3,5-diphenyl-2-pyrazolines have been shown to possess antidepressant activities in mice (Palaska, Aytemir, Uzbay, & Erol, 2001).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 5-Methyl-3,4-diphenyl-4,5-dihydroisoxazol-5-OL is Cyclooxygenase-2 (COX-2) . COX-2 is an enzyme responsible for the formation of prostanoids, including prostaglandins, prostacyclin, and thromboxane, which play a key role in inflammation and pain.
Mode of Action
This compound selectively inhibits the activity of COX-2 . By inhibiting COX-2, it reduces the production of prostanoids, thereby alleviating inflammation and pain.
Pharmacokinetics
Its solubility in chloroform, dmso, and methanol is reported to be slight , which may affect its absorption and distribution in the body
Result of Action
The inhibition of COX-2 by this compound leads to a decrease in the production of pro-inflammatory prostaglandins. This results in the alleviation of inflammation and pain, making it potentially useful in the treatment of conditions like osteoarthritis and rheumatoid arthritis .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its stability may be affected by temperature, as it is recommended to be stored in an inert atmosphere at 2-8°C Additionally, its efficacy may be influenced by factors such as the patient’s health status, genetic factors, and the presence of other medications
properties
IUPAC Name |
5-methyl-3,4-diphenyl-4H-1,2-oxazol-5-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO2/c1-16(18)14(12-8-4-2-5-9-12)15(17-19-16)13-10-6-3-7-11-13/h2-11,14,18H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOFHVOCXHGAVHL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(C(=NO1)C2=CC=CC=C2)C3=CC=CC=C3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50444793 | |
Record name | 5-Methyl-3,4-diphenyl-4,5-dihydro-1,2-oxazol-5-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50444793 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
181696-73-1 | |
Record name | 5-Methyl-3,4-diphenyl-4,5-dihydro-1,2-oxazol-5-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50444793 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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